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Compound of Interest

Compound Name:
2,4-Difluoro-5-methylbenzoyl

chloride

CAS No.: 1263376-87-9

Cat. No.: B3039683

Get Quote

Executive Summary & Chemical Profile
2,4-Difluoro-5-methylbenzoyl chloride is a highly reactive electrophilic intermediate used

primarily in the synthesis of fluorinated pharmaceuticals and agrochemicals. Unlike its parent

acid, this acid chloride is moisture-sensitive and requires strict anhydrous conditions. Its

solubility is governed by its polarity and the absence of hydrogen bond donors, making it highly

soluble in aprotic organic solvents but chemically unstable in protic media.
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Property Data

CAS Number 1263376-87-9

IUPAC Name 2,4-Difluoro-5-methylbenzoyl chloride

Molecular Formula C₈H₅ClF₂O

Molecular Weight 190.57 g/mol

Physical State Liquid or Low-Melting Solid (Analog-based)*

Boiling Point
~90–95 °C at 40 mmHg (Predicted based on

analogs)

Reactivity Class Acyl Halide (Moisture Sensitive, Corrosive)

*Note: While the parent acid is a solid, fluorinated benzoyl chlorides often exist as liquids or

low-melting solids at room temperature. Handle as a liquid to ensure process safety.

Solubility Landscape
The solubility of 2,4-Difluoro-5-methylbenzoyl chloride is binary: it is physically soluble in

aprotic solvents but chemically reactive (decomposes) in protic solvents.

Solvent Compatibility Matrix
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Solvent Class
Representative
Solvents

Solubility
Status

Stability
Application
Context

Chlorinated

Hydrocarbons

Dichloromethane

(DCM),

Chloroform, 1,2-

Dichloroethane

High (>100

mg/mL)
Stable

Preferred.

Excellent for

Friedel-Crafts

and acylation

reactions.[1]

Aromatic

Hydrocarbons

Toluene,

Benzene, Xylene
High Stable

Ideal for high-

temperature

reflux reactions.

Ethers

Tetrahydrofuran

(THF), Diethyl

Ether, 1,4-

Dioxane

High Stable*

Good for

Grignard/Lithium

coupling. Must

be anhydrous

and peroxide-

free.

Esters
Ethyl Acetate,

Isopropyl Acetate
High Moderate

Acceptable for

workup; long-

term storage not

recommended

due to potential

transesterificatio

n risks at high

heat.

Aliphatic

Hydrocarbons

Hexane,

Pentane,

Heptane

Low to Moderate Stable

Used for

precipitation/crys

tallization of

products, not as

primary reaction

solvents.

Protic Solvents Water, Methanol,

Ethanol

Decomposes Unstable DO NOT USE.

Rapid hydrolysis

releases HCl gas
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and precipitates

the parent acid.

Polar Aprotic

(Reactive)

DMSO, DMF,

DMAc
Soluble Unstable

Avoid. DMF

reacts to form

Vilsmeier-Haack

type adducts;

DMSO can react

violently.

Mechanism of Solvation vs. Reaction
The dissolution process in aprotic solvents (e.g., DCM) is driven by dipole-dipole interactions.

[1] The electron-withdrawing fluorine atoms at positions 2 and 4 increase the lipophilicity of the

benzoyl ring, enhancing solubility in non-polar aromatics like toluene compared to non-

fluorinated analogs.

In protic solvents, the mechanism shifts from solvation to nucleophilic attack at the carbonyl

carbon, resulting in irreversible hydrolysis.

Visualization: Solvent Interaction Pathways
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Figure 1: Divergent pathways of solvation versus decomposition based on solvent proticity.[1]
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Experimental Protocols
Protocol: Self-Validating Solubility Test
Objective: Determine solubility while verifying solvent dryness. Pre-requisite: All glassware

must be oven-dried (120°C for >2 hours).[1]

Inert Setup: Flush a 10 mL septum-capped vial with Nitrogen or Argon.

Solvent Addition: Syringe 2 mL of the test solvent (e.g., Anhydrous DCM) into the vial.

Compound Introduction:

If liquid: Syringe 100 µL of the acid chloride into the vial.

If solid: Add 50 mg quickly under a cone of inert gas.

Observation (The Validation Step):

Clear Solution: Indicates solubility.[2]

Cloudiness/Precipitate: Indicates either insolubility OR moisture contamination (hydrolysis

producing the insoluble parent acid).

Bubbling: Indicates wet solvent (HCl gas evolution). Discard solvent batch.

Protocol: Handling & Transfer
To maintain the integrity of the chloride during solubility testing or synthesis, use the following

"Cannula Transfer" or "Syringe" method.
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Figure 2: Decision logic for handling 2,4-Difluoro-5-methylbenzoyl chloride based on

physical state.

Safety & Reactivity
Hazards: Causes severe skin burns and eye damage (H314). Lachrymator.

Incompatibility: Reacts violently with bases, water, and alcohols.

Storage: Store under inert atmosphere at 2–8°C. Tightly seal containers with Parafilm or

electrical tape to prevent moisture ingress.
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Quenching (Disposal)
Never pour neat acid chloride into the waste stream.

Dilute the residue with DCM.

Slowly add the solution to a stirred mixture of ice and dilute Sodium Bicarbonate (NaHCO₃).

Wait for bubbling (CO₂) to cease before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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